Gastric Precancerous Lesions

Description

Gastric precancerous lesions refer to histological abnormalities of the gastric mucosa that carry an increased risk of developing gastric adenocarcinoma. These conditions, including chronic atrophic gastritis with intestinal metaplasia and dysplasia, represent a continuum of changes from normal mucosa to invasive cancer. Early detection and management are crucial for preventing progression to gastric cancer. Regular endoscopic surveillance with biopsies is often recommended for individuals diagnosed with these lesions to monitor for malignant transformation.